Cas no 850926-70-4 (4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole)

• Product Name: 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
• CAS No: 850926-70-4
• MF: C₁₉H₁₈FNO₃S₂
• MW: 391.479526042938
• CID: 5860105
• PubChem ID: 2157065
• Update Time: 2025-06-09

4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-[(4-fluorophenyl)sulfonyl]-5-[(1-methylethyl)thio]-2-(4-methylphenyl)-
• F0586-0173
• 4-((4-fluorophenyl)sulfonyl)-5-(isopropylthio)-2-(p-tolyl)oxazole
• 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
• 850926-70-4
• 4-(4-fluorophenyl)sulfonyl-2-(4-methylphenyl)-5-propan-2-ylsulfanyl-1,3-oxazole
• AKOS024585457

• Inchi： 1S/C19H18FNO3S2/c1-12(2)25-19-18(26(22,23)16-10-8-15(20)9-11-16)21-17(24-19)14-6-4-13(3)5-7-14/h4-12H,1-3H3
• InChI Key： MGHOZTUPVUEEEL-UHFFFAOYSA-N
• SMILES： O1C(SC(C)C)=C(S(C2=CC=C(F)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 391.07121395g/mol
• Monoisotopic Mass: 391.07121395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 93.8Ų

Additional information on 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole

Comprehensive Overview of 4-(4-Fluorobenzenesulfonyl)-2-(4-Methylphenyl)-5-(Propan-2-ylsulfanyl)-1,3-Oxazole (CAS No. 850926-70-4)

The compound 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole (CAS No. 850926-70-4) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazole core substituted with 4-fluorobenzenesulfonyl, 4-methylphenyl, and propan-2-ylsulfanyl groups, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and industry trends.

One of the most searched questions regarding this compound is its synthetic pathway. Researchers often inquire about efficient methods to synthesize 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole, as its complex structure requires precise reaction conditions. Recent advancements in green chemistry have spurred interest in eco-friendly synthesis routes, minimizing hazardous byproducts. The compound's sulfonyl and oxazole functionalities are particularly noteworthy, as they are frequently found in molecules with antimicrobial and anti-inflammatory properties.

Another trending topic is the compound's potential biological activity. Given the rising demand for new antimicrobial agents amid increasing antibiotic resistance, 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole has been studied for its interactions with bacterial enzymes. Preliminary studies suggest its sulfonyl group may inhibit key metabolic pathways in pathogens, though further in vitro and in vivo testing is required. This aligns with the broader industry focus on drug discovery and targeted therapies.

The compound's physicochemical properties also attract attention. Its solubility, stability, and melting point are critical for formulation development, especially in pharmaceutical applications. Researchers frequently search for data on its logP (partition coefficient) and hydrogen bonding capacity, which influence its bioavailability. These parameters are essential for optimizing drug delivery systems, a hot topic in precision medicine.

In the context of agrochemical innovation, 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole has been explored as a potential pesticide intermediate. Its structural motifs resemble those of commercially successful crop protection agents, sparking interest in its mode of action against plant pathogens. With the global push for sustainable agriculture, this compound could contribute to next-generation low-toxicity pesticides.

From a commercial perspective, the demand for high-purity 850926-70-4 is growing, particularly among contract research organizations (CROs) and academic laboratories. Suppliers often highlight its custom synthesis options and analytical standards, catering to the needs of quality control and regulatory compliance. This reflects the broader market trend toward specialty chemicals with tailored applications.

In summary, 4-(4-fluorobenzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole (CAS No. 850926-70-4) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its relevance to drug discovery, sustainable chemistry, and agricultural innovation positions it as a valuable subject for ongoing research. As scientific inquiries evolve, this molecule will likely remain at the forefront of discussions on bioactive compounds and functional materials.